Cas no 22247-63-8 (2,2-dimethylpentanedinitrile)

• Product Name: 2,2-dimethylpentanedinitrile
• CAS No: 22247-63-8
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 4642061
• PubChem ID: 19809777
• Update Time: 2025-10-29

2,2-dimethylpentanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylpentanedinitrile
• Pentanedinitrile, 2,2-dimethyl-
• MFCD21185315
• EN300-128677
• G66793
• SCHEMBL2154123
• AKOS014588021
• 22247-63-8
• CS-0232781

• Inchi： 1S/C7H10N2/c1-7(2,6-9)4-3-5-8/h3-4H2,1-2H3
• InChI Key： YTAGXUZOUXMDHY-UHFFFAOYSA-N
• SMILES： C(#N)C(C)(C)CCC#N

Computed Properties

• Exact Mass: 122.084398327g/mol
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Additional information on 2,2-dimethylpentanedinitrile

Comprehensive Overview of 2,2-Dimethylpentanedinitrile (CAS No. 22247-63-8): Properties, Applications, and Industry Trends

2,2-Dimethylpentanedinitrile (CAS No. 22247-63-8), a specialized organic compound, has garnered significant attention in industrial and research sectors due to its unique chemical structure and versatile applications. This dinitrile derivative, characterized by its dimethyl-substituted pentane backbone, serves as a critical intermediate in synthetic chemistry, particularly in the production of high-performance polymers, agrochemicals, and specialty materials. Its nitrile functional groups enable diverse reactivity, making it valuable for cross-coupling reactions and catalytic processes.

In recent years, the demand for 2,2-dimethylpentanedinitrile has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are exploring its role in bio-based material synthesis, aligning with global trends toward eco-friendly alternatives. A frequent query in scientific forums revolves around its solubility profile—it exhibits moderate solubility in polar solvents like ethanol and acetone but limited solubility in water, a property leveraged in purification processes.

The compound’s thermal stability (decomposing above 200°C) and low volatility make it suitable for high-temperature applications, such as coatings and adhesives. Industry reports highlight its growing use in electronic encapsulation materials, where its dielectric properties enhance performance. Notably, CAS No. 22247-63-8 is often compared to similar dinitriles like adiponitrile, though its branched structure offers distinct steric advantages in polymerization.

From an analytical perspective, 2,2-dimethylpentanedinitrile is typically characterized via GC-MS and NMR spectroscopy, with its molecular weight of 136.19 g/mol and distinct fragmentation patterns aiding identification. Safety data emphasizes proper handling to avoid irritation, though it is not classified as hazardous under standard regulations. Environmental studies focus on its biodegradability, with recent findings suggesting efficient breakdown by soil microbes.

Emerging applications include its use as a precursor for heterocyclic compounds in pharmaceuticals, addressing searches like "nitrile-to-azole conversion." Patent analyses reveal innovative routes to optimize its synthesis, reducing byproducts. As industries prioritize circular economy principles, 2,2-dimethylpentanedinitrile is poised to play a pivotal role in next-generation material design, combining performance with sustainability.